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Introduction Antimony-Beryllium (Sb-Be) neutron sources are a specific type of photoneutron

source that produces nearly monoenergetic neutrons.[1] They are utilized in various scientific

and industrial applications, including nuclear reactor startup, detector calibration, and material

analysis.[2][3] The source operates on a two-stage process: first, a stable antimony isotope

(¹²³Sb) is activated by thermal neutrons to produce the radioactive isotope ¹²⁴Sb.[1] Then, high-

energy gamma rays emitted during the decay of ¹²⁴Sb induce a (γ,n) reaction in a surrounding

beryllium (⁹Be) target, releasing neutrons.[1][3] These application notes provide a detailed

overview of the design, characteristics, applications, and essential protocols for the safe and

effective use of Sb-Be neutron sources.

Design and Principle of Operation
An Sb-Be source is a two-component system comprising an antimony core and a beryllium

target.[1] The fundamental principle is the photodisintegration of beryllium by high-energy

gamma rays.

1.1. Activation of Antimony The process begins by irradiating natural antimony with a thermal

neutron flux, typically within a nuclear reactor.[1][2] The stable isotope ¹²³Sb captures a neutron

to become the radioactive isotope ¹²⁴Sb.

Reaction: ¹²³Sb + n → ¹²⁴Sb + γ
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1.2. Photoneutron Production The activated ¹²⁴Sb nucleus is unstable and decays with a half-

life of 60.2 days, emitting beta particles and, crucially, high-energy gamma rays.[1] Gamma

rays with energy exceeding the binding energy of a neutron in beryllium (1.66 MeV) can eject a

neutron from a ⁹Be nucleus.[1]

Decay: ¹²⁴Sb → ¹²⁴Te + β⁻ + γ

Photoneutron Reaction: γ + ⁹Be → ⁸Be + n - 1.66 MeV[1]

The decay of ¹²⁴Sb produces two primary gamma rays energetic enough for this reaction: 1.691

MeV and 2.091 MeV.[1] This results in a neutron energy spectrum with a dominant peak at

approximately 23 keV and a much smaller peak around 378 keV.[1]
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Figure 1: Photoneutron Production Pathway in an Sb-Be Source
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Figure 3: Experimental Workflow for Neutron Activation Analysis (NAA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086526#design-and-application-of-sb-be-neutron-
sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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